Ethyl 3-amino-3-(4-chlorophenyl)propanoate
Overview
Description
Ethyl 3-amino-3-(4-chlorophenyl)propanoate is a chemical compound with the linear formula C11H14O2N1Cl1 . It is provided to early discovery researchers as part of a collection of unique chemicals .
Synthesis Analysis
A series of compounds were synthesized based on structure modification of the model methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate as potent HDACIs . The model ester was transformed into the corresponding trichloroacetimidate or acetate by the reaction with trichloroacetonitrile and acetic anhydride, respectively .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES string ClC1=CC=C(C(CC(OCC)=O)N)C=C1 . The InChI key is SAXNGCIJNXBVHG-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s worth noting that the compound can be obtained via a multiple synthesis route .Physical and Chemical Properties Analysis
This compound is a solid compound . It has a molecular formula of C11H14O2N1Cl1 and an average mass of 212.673 Da .Scientific Research Applications
Environmental Impact of Organochlorine Compounds
Research by Krijgsheld and Gen (1986) on chlorophenols, compounds related to Ethyl 3-amino-3-(4-chlorophenyl)propanoate, has shown that these substances can have moderate to considerable toxic effects on mammalian and aquatic life. The study emphasizes the importance of understanding the environmental persistence and bioaccumulation potential of such compounds. This knowledge is crucial for assessing the environmental safety of chemicals with similar structures, including this compound (K. Krijgsheld & A. D. Gen, 1986).
Organic Thermoelectric Materials
Zhu et al. (2017) discussed the enhancement of thermoelectric (TE) performance in organic materials, focusing on methods applicable to poly(3,4-ethylenedioxythiophene): poly(styrenesulfonic acid) (PEDOT:PSS), a conducting polymer. The insights into the treatment methods for PEDOT:PSS to improve its electrical properties could be relevant for researching the electrical or conductive applications of this compound if it exhibits similar properties or is used in conjunction with conducting polymers (Zhengyou Zhu et al., 2017).
Pharmacological Effects of Chlorogenic Acid
A study on Chlorogenic Acid (CGA) by Naveed et al. (2018) highlights the wide range of therapeutic roles it plays, including antioxidant, anti-inflammatory, and neuroprotective effects. This review suggests that compounds with phenolic structures, similar to this compound, might also possess significant biological and pharmacological properties worth exploring (M. Naveed et al., 2018).
Toxicity and Environmental Persistence
Research on the environmental persistence and toxicity of 1,1,1-trichloro-2,2-bis (p-chlorophenyl)-ethane (DDT) and its metabolite DDE by Burgos-Aceves et al. (2021) provides an example of how chlorinated organic compounds can have long-term effects on human and wildlife health. This research underscores the necessity of understanding the environmental and health impacts of chlorinated compounds similar to this compound (M. Burgos-Aceves et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
ethyl 3-amino-3-(4-chlorophenyl)propanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO2/c1-2-15-11(14)7-10(13)8-3-5-9(12)6-4-8/h3-6,10H,2,7,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAXNGCIJNXBVHG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(C1=CC=C(C=C1)Cl)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701278807 | |
Record name | Ethyl β-amino-4-chlorobenzenepropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701278807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
94104-33-3 | |
Record name | Ethyl β-amino-4-chlorobenzenepropanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=94104-33-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl β-amino-4-chlorobenzenepropanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701278807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.